Cas no 1824138-46-6 ((7-Methylquinolin-8-yl)methanamine)

• Product Name: (7-Methylquinolin-8-yl)methanamine
• CAS No: 1824138-46-6
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5939849
• PubChem ID: 129981090
• Update Time: 2025-11-05

(7-Methylquinolin-8-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (7-methylquinolin-8-yl)methanamine
• EN300-1653351
• 1824138-46-6
• (7-Methylquinolin-8-yl)methanamine

• Inchi： 1S/C11H12N2/c1-8-4-5-9-3-2-6-13-11(9)10(8)7-12/h2-6H,7,12H2,1H3
• InChI Key： WSJDZOMZYXCRRR-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=CC(C)=C(CN)C=12

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on (7-Methylquinolin-8-yl)methanamine

Introduction to (7-Methylquinolin-8-yl)methanamine (CAS No. 1824138-46-6)

The compound (7-Methylquinolin-8-yl)methanamine (CAS No. 1824138-46-6) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and structural versatility. The quinoline core of this molecule serves as a scaffold for various functional groups, making it a valuable substrate for further chemical modifications. Recent advancements in synthetic methodologies have enabled researchers to explore the potential of (7-Methylquinolin-8-yl)methanamine in drug discovery, catalysis, and electronic materials.

One of the key features of (7-Methylquinolin-8-yl)methanamine is its ability to undergo various types of chemical reactions due to the presence of reactive sites on the quinoline ring. For instance, the methanamine group at position 8 can act as a nucleophile or an electrophile depending on the reaction conditions. This flexibility has been exploited in the synthesis of heterocyclic compounds with potential applications in medicinal chemistry. A study published in *Journal of Medicinal Chemistry* highlighted the role of (7-Methylquinolin-8-yl)methanamine as a precursor for bioactive molecules targeting cancer cells.

The methyl group at position 7 of the quinoline ring introduces steric effects that can influence the molecule's reactivity and selectivity. This substitution pattern is particularly advantageous in asymmetric synthesis, where precise control over stereochemistry is crucial. Researchers have utilized (7-Methylquinolin-8-yl)methanamine to develop enantioselective catalysts for industrial applications. For example, a team from the University of California reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating its potential in sustainable chemical synthesis.

In addition to its synthetic applications, (7-Methylquinolin-8-yl)methanamine has shown promise in materials science. The molecule's aromaticity and conjugated system make it an ideal candidate for organic electronics. A recent study published in *Advanced Materials* explored the use of this compound as a building block for π-conjugated polymers with high electron mobility. These materials have potential applications in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices.

The toxicity profile of (7-Methylquinolin-8-yl)methanamine has also been investigated to assess its safety for biomedical applications. Preclinical studies conducted by researchers at Johns Hopkins University revealed that this compound exhibits low cytotoxicity against normal human cells while showing selective activity against cancer cell lines. These findings suggest that (7-Methylquinolin-8-yl)methanamine could be a lead compound for developing anti-cancer therapeutics with reduced side effects.

Looking ahead, the versatility of (7-Methylquinolin-8-yl)methanamine presents numerous opportunities for further research and development. Its role as a versatile building block in organic synthesis continues to expand, driven by advancements in catalytic methods and computational chemistry. As researchers continue to unlock its potential, this compound is poised to make significant contributions to various scientific disciplines.